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8-Bromotheophylline 8-Bromotheophylline Bromotheophylline is the active moiety of pamabrom, a mixture of 2-amino-2-methyl-propanol and bromotheophylline. From this mixture, bromotheophylline acts as a weak diuretic that has been used along with some analgesics to relieve the symptoms of premenstrual syndrome. Bromotheophylline is categorized on the FDA as a drug substance with an inactive state since March, 1980. It is also approved by Health Canada to be used alone or in combination with [DB00316] in OTC products.
Brand Name: Vulcanchem
CAS No.: 10381-75-6
VCID: VC0015645
InChI: InChI=1S/C7H7BrN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)
SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Br
Molecular Formula: C7H7BrN4O2
Molecular Weight: 259.06 g/mol

8-Bromotheophylline

CAS No.: 10381-75-6

Reference Standards

VCID: VC0015645

Molecular Formula: C7H7BrN4O2

Molecular Weight: 259.06 g/mol

8-Bromotheophylline - 10381-75-6

CAS No. 10381-75-6
Product Name 8-Bromotheophylline
Molecular Formula C7H7BrN4O2
Molecular Weight 259.06 g/mol
IUPAC Name 8-bromo-1,3-dimethyl-7H-purine-2,6-dione
Standard InChI InChI=1S/C7H7BrN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)
Standard InChIKey SKTFQHRVFFOHTQ-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Br
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Br
Boiling Point Decomposes at 300 ºC
Melting Point 295-316 ºC
Description Bromotheophylline is the active moiety of pamabrom, a mixture of 2-amino-2-methyl-propanol and bromotheophylline. From this mixture, bromotheophylline acts as a weak diuretic that has been used along with some analgesics to relieve the symptoms of premenstrual syndrome. Bromotheophylline is categorized on the FDA as a drug substance with an inactive state since March, 1980. It is also approved by Health Canada to be used alone or in combination with [DB00316] in OTC products.
Solubility Soluble
Synonyms 8-Bromo-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
PubChem Compound 11808
Last Modified Nov 11 2021
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